4,5,6,7-Tetrahydropyrazolo[1,5-a]pyridine-3-carboxamide

• IUPAC Name: 4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-3-carboxamide
• InChI: InChI=1S/C8H11N3O/c9-8(12)6-5-10-11-4-2-1-3-7(6)11/h5H,1-4H2,(H2,9,12)
• InChI Key: QRAVLHUDNKPSJA-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C(=C(C=N2)C(=O)N)C1
• Molecular Formula: C8H11N3O
• Molecular Weight: 165.19 g/mol

Description

“4,5,6,7-Tetrahydropyrazolo[1,5-a]pyridine” is a chemical compound with the molecular weight of 122.17. The IUPAC name for this compound is 4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine.

Molecular Structure Analysis

The InChI code for “4,5,6,7-Tetrahydropyrazolo[1,5-a]pyridine” is 1S/C7H10N2/c1-2-6-9-7(3-1)4-5-8-9/h4-5H,1-3,6H2. This code provides a specific textual representation of the compound’s molecular structure.

Scientific Research Applications

Synthesis and Functionalization

• The compound has been studied in the context of functionalization reactions, demonstrating its utility in synthetic chemistry. Yıldırım, Kandemirli, and Demir (2005) explored the conversion of 1H-pyrazole-3-carboxylic acid into 1H-pyrazole-3-carboxamide, highlighting the compound's role in reaction mechanisms and theoretical studies (İ. Yıldırım, F. Kandemirli, & E. Demir, 2005).

Novel Heterobicycle Synthesis

• Karthikeyan, Vijayakumar, and Sarveswari (2014) synthesized novel fused heterobicycles including 4,5,6,7-tetrahydro-4,6-diphenyl-2H-pyrazolo[4,3-c]pyridine-3-ols, indicating the potential of this compound in creating new chemical structures (P. Karthikeyan, V. Vijayakumar, & S. Sarveswari, 2014).

Safety and Hazards

The safety information for “4,5,6,7-Tetrahydropyrazolo[1,5-a]pyridine” indicates that it has the GHS07 pictogram. This means that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of Action

The primary target of 4,5,6,7-Tetrahydropyrazolo[1,5-a]pyridine-3-carboxamide is the Hepatitis B Virus (HBV) core protein . This protein plays a crucial role in the life cycle of the virus, making it an attractive target for potential anti-HBV therapeutics .

Mode of Action

This compound acts as a core protein allosteric modulator (CpAM) for HBV . It interacts with the HBV core protein, causing conformational changes that inhibit the virus’s ability to replicate .

Biochemical Pathways

The compound affects the HBV life cycle by disrupting the formation of the viral capsid, a necessary step for viral replication . By altering the conformation of the HBV core protein, the compound prevents the assembly of the viral capsid, thereby inhibiting the virus’s ability to reproduce .

Result of Action

The result of the action of this compound is the effective inhibition of HBV replication . In a HBV AAV mouse model, a lead compound was able to suppress HBV DNA viral load through oral administration .

Action Environment

The efficacy and stability of the compound can be influenced by various environmental factorsIt is also important to note that the compound’s effectiveness can vary depending on the specific strain of HBV, as some strains may have developed resistance to certain antiviral drugs .